Cas no 1443979-43-8 (2-Amino-5,5,5-trifluoropentanoic acid hydrochloride)

2-Amino-5,5,5-trifluoropentanoic acid hydrochloride is a fluorinated amino acid derivative with applications in pharmaceutical and biochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for drug design and peptide modification. Its hydrochloride salt form ensures improved solubility and handling in synthetic processes. This compound serves as a versatile building block for the development of bioactive molecules, particularly in the study of enzyme inhibitors and receptor modulators. The presence of both amino and carboxyl functional groups allows for further derivatization, facilitating its integration into complex molecular architectures. High purity and consistent quality are maintained for reliable experimental results.
2-Amino-5,5,5-trifluoropentanoic acid hydrochloride structure
1443979-43-8 structure
Product Name:2-Amino-5,5,5-trifluoropentanoic acid hydrochloride
CAS No:1443979-43-8
MF:C5H9ClF3NO2
MW:207.578671216965
CID:4600034
PubChem ID:71758504
Update Time:2025-08-05

2-Amino-5,5,5-trifluoropentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5,5,5-trifluoropentanoic acid hydrochloride
    • 2-amino-5,5,5-trifluoropentanoic acid hcl
    • (S)-2-Amino-5,5,5-trifluoropentanoic acid hydrochloride
    • NE49122
    • 2-amino-5,5,5-trifluoropentanoic acid;hydrochloride
    • Z1954804076
    • 2-Amino-5,5,5-trifluoropentanoic acid hydrochloride
    • Inchi: 1S/C5H8F3NO2.ClH/c6-5(7,8)2-1-3(9)4(10)11;/h3H,1-2,9H2,(H,10,11);1H
    • InChI Key: RQLCJLJVSWUYSK-UHFFFAOYSA-N
    • SMILES: Cl.FC(CCC(C(=O)O)N)(F)F

Computed Properties

  • Exact Mass: 207.0273907 g/mol
  • Monoisotopic Mass: 207.0273907 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • Molecular Weight: 207.58

2-Amino-5,5,5-trifluoropentanoic acid hydrochloride Pricemore >>

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Additional information on 2-Amino-5,5,5-trifluoropentanoic acid hydrochloride

Research Brief on 2-Amino-5,5,5-trifluoropentanoic acid hydrochloride (CAS: 1443979-43-8): Latest Advances and Applications

2-Amino-5,5,5-trifluoropentanoic acid hydrochloride (CAS: 1443979-43-8) is a fluorinated amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl group, exhibits unique physicochemical properties that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a key intermediate in the development of novel pharmaceuticals, particularly in the areas of enzyme inhibition and peptide-based therapeutics.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the role of 2-Amino-5,5,5-trifluoropentanoic acid hydrochloride in the design of protease inhibitors. The trifluoromethyl group enhances the metabolic stability and binding affinity of the resulting compounds, making them promising candidates for targeting diseases such as cancer and viral infections. Structural modifications of this compound have shown improved selectivity and potency against specific enzyme targets, as demonstrated in in vitro and in vivo studies.

Another study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigates the incorporation of 2-Amino-5,5,5-trifluoropentanoic acid hydrochloride into peptide backbones to modulate their conformational stability and bioavailability. The results indicate that the fluorinated amino acid significantly enhances the peptides' resistance to enzymatic degradation, thereby prolonging their therapeutic effects. This finding opens new avenues for the development of peptide-based drugs with improved pharmacokinetic profiles.

In addition to its applications in drug design, 2-Amino-5,5,5-trifluoropentanoic acid hydrochloride has been utilized in the synthesis of fluorinated analogs of natural amino acids. These analogs serve as valuable tools for studying protein-ligand interactions and enzyme mechanisms. A recent publication in Chemical Communications (2024) describes the use of this compound in the preparation of fluorinated probes for nuclear magnetic resonance (NMR) studies, enabling researchers to gain deeper insights into protein dynamics and folding.

The safety and efficacy of 2-Amino-5,5,5-trifluoropentanoic acid hydrochloride have also been evaluated in preclinical studies. Toxicological assessments suggest that the compound exhibits a favorable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support its potential for further development as a pharmaceutical ingredient.

In conclusion, 2-Amino-5,5,5-trifluoropentanoic acid hydrochloride (CAS: 1443979-43-8) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique properties and broad applicability make it a focal point for ongoing research, with potential implications for the development of next-generation therapeutics. Future studies are expected to explore its utility in additional therapeutic areas and optimize its synthetic pathways for large-scale production.

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